N-(3-chloro-4-methoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C20H22ClFN2O4S/c1-28-19-10-7-15(12-18(19)21)23-20(25)13-16-4-2-3-11-24(16)29(26,27)17-8-5-14(22)6-9-17/h5-10,12,16H,2-4,11,13H2,1H3,(H,23,25)
• InChI Key: HQZNLOICNGIQHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C20H22ClFN2O4S
• Molecular Weight: 440.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H22ClFN2O4S and its molecular weight is 440.91. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Biochemical Interactions

This compound's metabolites have been a subject of research to understand its metabolic pathways and interactions within the human body. High-resolution liquid chromatography has been utilized to analyze its metabolites, revealing its intricate biochemical interactions and pathways. It is crucial in identifying its role and implications in therapeutic treatments and understanding its metabolism within the body (Mrochek et al., 1974).

Imaging and Diagnostics

Radiopharmaceuticals like [18F]DASA-23, structurally similar to the compound , are used in PET imaging to measure enzyme levels, specifically pyruvate kinase M2, which is crucial in understanding cancer metabolism. The compound's structure enables it to cross the blood-brain barrier, highlighting its potential in brain imaging and diagnosing intracranial malignancies (Patel et al., 2019; Beinat et al., 2020).

Drug Metabolism

Understanding the metabolic pathways and disposition of structurally related compounds provides insights into their potential therapeutic uses and safety profiles. Studies have focused on their absorption, metabolism, and excretion, offering valuable data for drug development and safe clinical applications (Renzulli et al., 2011).

Neuropharmacology

Compounds with similar structures have been studied for their potential effects on neurotransmitter systems, specifically their binding to receptors and modulating neurotransmitter levels. These studies are crucial in developing medications for neurological and psychological disorders (van der Doef et al., 2015).